Dca-rmr1

• Molecular Formula: C24H29BCl2N4O6
• Molecular Weight: 551.2 g/mol
• InChI: InChI=1S/C24H29BCl2N4O6/c26-12-20(13-27)31-37-16-23(33)28-9-3-4-10-29-24(34)17-7-8-21(25(35)36)19(11-17)14-30-22-6-2-1-5-18(22)15-32/h1-2,5-8,11,15,30,35-36H,3-4,9-10,12-14,16H2,(H,28,33)(H,29,34)
• InChIKey: NLKLZEMFWOASJA-UHFFFAOYSA-N

DCA-RMR1: The Cross-Linker for Facile Bicyclization of Native Peptides with Inducible Reversibility

DCA-RMR1 is a trifunctional cross-linker (CAS 3050582-94-7, MW 551.23 g/mol, C24H29BCl2N4O6) designed to enable the one-pot, N-terminal Cys-Cys bicyclization of native peptides [1]. It combines a 1,3-dichloroacetone (DCA) moiety for cysteine cross-linking with a diazaborine-forming RMR1 warhead for reversible amine conjugation [2]. This unique architecture yields bicyclic peptides with a stable yet pH-responsive diazaborine linkage, offering a distinct advantage in constructing conformationally constrained, multi-cyclic peptide libraries for drug discovery [1].

Reaction Mode One-pot, near-quantitative bicyclization

Linkage Feature pH-inducible reversible diazaborine

Reaction Control Hierarchical Cys-then-amine reactivity

• [1] Reja, R. M.; et al. Diazaborine-Mediated Bicyclization of Native Peptides with Inducible Reversibility. Org. Lett. 2023, 25, 24, 4489–4492. View Source
• [2] Reja, R. M.; et al. Lysine-Targeting Reversible Covalent Inhibitors with Long Residence Time. J. Am. Chem. Soc. 2022, 144, 3, 1152–1157. View Source

Why Standard Cross-Linkers Cannot Replicate DCA-RMR1's One-Pot, pH-Responsive Bicyclization

Generic substitution with standalone cross-linkers like 1,3-dichloroacetone (DCA) or amine-reactive warheads like RMR1, 2-APBA, or salicylaldehyde is not feasible for replicating DCA-RMR1's performance. Using DCA alone achieves only a single, irreversible Cys-Cys bridge, lacking the second, reversible cyclization [1]. Conversely, RMR1 alone cannot cross-link cysteines [2]. A two-step, sequential addition of separate reagents is possible but would require intermediate purification, drastically reducing yields and increasing complexity. Furthermore, alternative amine-reactive chemistries like iminoboronate (2-APBA) or imine (salicylaldehyde) formation lack the slow, controllable dissociation kinetics of the diazaborine, resulting in unstable, rapidly reversing cyclic structures that are unsuitable for biological assays [2]. DCA-RMR1 uniquely integrates both functions into a single molecule, enabling a one-pot, quantitative, and hierarchically controlled bicyclization that yields a kinetically stable product with pH-inducible reversibility [1].

DCA alone yields only an irreversible monocyclic bridge, preventing bicyclization.

RMR1 alone does not crosslink cysteines; a second reagent must be added sequentially.

Imine or iminoboronate linkages may lack the slow, controllable dissociation kinetics needed for stable cyclic structures.

• [1] Reja, R. M.; et al. Diazaborine-Mediated Bicyclization of Native Peptides with Inducible Reversibility. Org. Lett. 2023, 25, 24, 4489–4492. View Source
• [2] Reja, R. M.; et al. Lysine-Targeting Reversible Covalent Inhibitors with Long Residence Time. J. Am. Chem. Soc. 2022, 144, 3, 1152–1157. View Source

Quantitative Performance Benchmarks: DCA-RMR1 Versus Alternatives in Peptide Cyclization

Efficiency of Bicyclization: DCA-RMR1 Achieves Near-Quantitative Conversion to Bicyclic Product

DCA-RMR1 elicits facile, near-quantitative bicyclization of native peptides, a feat unattainable with standalone reagents. When incubated with model peptide P1 (100 µM, PBS, pH 8), DCA-RMR1 yielded 90% bicyclic product within 3 hours [1]. Critically, the remaining 10% was disulfide-cyclized monocyclic peptide, meaning the desired diazaborine-mediated bicyclization was essentially quantitative, with no undesired monocyclic species observed [1]. In contrast, the use of DCA alone for Cys-Cys crosslinking typically yields only a monocyclic product, while RMR1 alone is incapable of crosslinking cysteines [1]. The sequential addition of two separate reagents introduces intermediate steps and lower overall yields.

Bicyclization Yield

Head-to-head

90% bicyclic product vs sequential routes (lower overall yields)

Supports efficient one-pot library synthesis workflow

100 µM peptide P1, PBS pH 8, 3 h (Ref 1)

Evidence Dimension	Bicyclization Yield (single-pot reaction)
Target Compound Data	90% bicyclic peptide
Comparator Or Baseline	Sequential use of DCA then RMR1 or vice versa
Quantified Difference	DCA-RMR1 yields quantitative bicyclization; sequential methods require intermediate purification and typically result in lower overall yields
Conditions	100 µM peptide P1 (GCysProPheProSerAlaTrpCys) in PBS (pH ~8), 3 h incubation [1]

Why This Matters

High-yielding, single-pot reactions are essential for high-throughput library construction, reducing both time and material costs while improving product homogeneity.

• [1] Reja, R. M.; et al. Diazaborine-Mediated Bicyclization of Native Peptides with Inducible Reversibility. Org. Lett. 2023, 25, 24, 4489–4492. View Source

Hierarchical Reactivity: DCA-RMR1 Enables Controlled, Sequential Cross-Linking in a Single Pot

The DCA-RMR1 cross-linker is designed with a built-in hierarchical reactivity profile, ensuring that the irreversible Cys-Cys cross-link forms before the reversible amine conjugation. The DCA moiety reacts with cysteine at a rate of 0.1–1 M⁻¹ s⁻¹ [1], which is at least 10-fold faster than the RMR1-amine conjugation rate of ~2.1×10⁻² M⁻¹ s⁻¹ [2]. This kinetic difference ensures that the DCA-mediated Cys-Cys bond is established first, positioning the peptide for subsequent, intramolecular RMR1-mediated cyclization to the N-terminal amine. In contrast, using a mixture of DCA and RMR1 would result in uncontrolled, competing intermolecular reactions and the formation of complex mixtures.

Hierarchical Reactivity

Cross-study

>>10-fold faster Cys reaction (0.1–1 M⁻¹ s⁻¹) vs amine (~2.1×10⁻² M⁻¹ s⁻¹)

Ensures ordered Cys-Cys then amine cross-linking in a single pot

Aqueous buffer, neutral pH (Ref 1,2)

Evidence Dimension	Rate of reaction with target functional group
Target Compound Data	DCA moiety: 0.1–1 M⁻¹ s⁻¹ (Cys); RMR1 moiety: ~2.1×10⁻² M⁻¹ s⁻¹ (primary amine) [1][2]
Comparator Or Baseline	Separate addition of DCA and RMR1
Quantified Difference	A >10-fold difference in reaction rates ensures hierarchical cross-linking in DCA-RMR1
Conditions	Aqueous buffer, neutral pH [1][2]

Why This Matters

This programmed reactivity avoids side reactions and ensures the correct, desired bicyclic architecture is formed, a key requirement for reproducible and scalable synthesis.

• [1] Reja, R. M.; et al. Diazaborine-Mediated Bicyclization of Native Peptides with Inducible Reversibility. Org. Lett. 2023, 25, 24, 4489–4492. View Source
• [2] Reja, R. M.; et al. Lysine-Targeting Reversible Covalent Inhibitors with Long Residence Time. J. Am. Chem. Soc. 2022, 144, 3, 1152–1157. View Source

Reversibility and Stability: The Diazaborine Linkage Offers Unique pH-Controlled Dissociation Kinetics

The diazaborine linkage formed by DCA-RMR1 provides a unique combination of stability under physiological conditions and inducible reversibility at mildly acidic pH. At neutral pH, the bicyclic peptide is stable, with less than 20% uncyclization after 27 hours even in the presence of 100 mM lysine, a competitive endogenous amine [1]. However, upon mild acidification to pH 3, the linkage reverses with a half-life (t₁/₂) of 81.9 ± 1.0 minutes, an order of magnitude faster than its neutral pH dissociation [1]. In comparison, standard imine or iminoboronate (e.g., from 2-APBA) linkages are known for their rapid and complete dissociation, lacking the prolonged kinetic stability of the diazaborine [2].

pH-Responsive Stability

Cross-study

t₁/₂ pH 3 = 81.9 ± 1.0 min; >80% intact after 27 h (neutral, 100 mM Lys)

Supports pH-triggered release research in acidic microenvironments

pH 3 dissociation; PBS + 100 mM lysine competition (Ref 1)

Evidence Dimension	Linkage stability and pH-dependent reversibility
Target Compound Data	t₁/₂ (pH 3) = 81.9 ± 1.0 min; >80% intact after 27h in 100 mM lysine at neutral pH [1]
Comparator Or Baseline	Iminoboronate (2-APBA) or imine linkages
Quantified Difference	Diazaborine exhibits a slow, controllable dissociation (tens of minutes to hours) while iminoboronates/imines dissociate nearly instantaneously [2]
Conditions	pH 3 buffer for dissociation; PBS + 100 mM lysine for competition [1]

Why This Matters

This property is critical for developing pH-responsive drug delivery systems or for creating 'smart' peptides that are activated in specific cellular compartments like endosomes (pH ~6).

• [1] Reja, R. M.; et al. Diazaborine-Mediated Bicyclization of Native Peptides with Inducible Reversibility. Org. Lett. 2023, 25, 24, 4489–4492. View Source
• [2] Reja, R. M.; et al. Lysine-Targeting Reversible Covalent Inhibitors with Long Residence Time. J. Am. Chem. Soc. 2022, 144, 3, 1152–1157. View Source

Procurement-Driven Applications for DCA-RMR1 in Peptide Drug Discovery

Construction of Genetically Encoded Bicyclic Peptide Libraries

The high-yielding, one-pot bicyclization of DCA-RMR1 makes it an ideal reagent for creating diverse libraries of conformationally constrained, bicyclic peptides. These libraries are crucial for screening against challenging protein-protein interaction (PPI) targets where monoclonal antibodies often fail [1]. The quantitative conversion to the bicyclic product [1] ensures library homogeneity, a critical factor for reliable hit identification.

Development of pH-Responsive Drug Delivery Conjugates

DCA-RMR1 is uniquely suited for synthesizing 'smart' peptide therapeutics that activate in acidic microenvironments. The diazaborine linkage's slow dissociation at neutral pH and accelerated reversal at pH ~6 [1] can be exploited to design prodrugs or drug conjugates that remain stable in circulation but release their cargo within the acidic milieu of tumor tissues or cellular endosomes.

Synthesis of Structurally Defined, Multi-Cyclic Peptide Tools for Chemical Biology

Chemical biologists can use DCA-RMR1 to install a rigid, well-defined bicyclic scaffold onto native peptide sequences. This allows for systematic investigation of how conformational restriction affects target binding affinity, protease resistance, and cellular permeability [1]. The tolerance of the reaction to various side-chain functionalities [1] enables the study of diverse, unmodified peptide sequences.

Creating Long-Acting Reversible Covalent Inhibitors

The slow dissociation kinetics of the diazaborine bond, a characteristic inherited from the RMR1 warhead, can be leveraged to create peptide inhibitors with extended target residence times [2]. By using DCA-RMR1 to cyclize a targeting peptide, the resulting bicyclic inhibitor may exhibit prolonged pharmacodynamic effects compared to rapidly reversible, monocyclic analogs.

Application

Selection Property

Validation Focus

Bicyclic peptide library construction

One-pot bicyclization efficiency

Library homogeneity for PPI target screening

pH-responsive conjugate research

pH-inducible diazaborine reversibility

Triggered-release behavior in acidic research models

Rigid bicyclic scaffold synthesis

Tolerance to native side-chain functionalities

Conformation-activity relationship studies

Reversible covalent inhibitor research

Extended diazaborine residence time

Target engagement duration in biochemical assays

• [1] Reja, R. M.; et al. Diazaborine-Mediated Bicyclization of Native Peptides with Inducible Reversibility. Org. Lett. 2023, 25, 24, 4489–4492. View Source
• [2] Reja, R. M.; et al. Lysine-Targeting Reversible Covalent Inhibitors with Long Residence Time. J. Am. Chem. Soc. 2022, 144, 3, 1152–1157. View Source